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Cat. No.: B1672779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, stereochemistry,

and analytical methodologies related to Jalaric acid, a key constituent of lac resin.

Chemical Structure and Identification
Jalaric acid is a natural, aldehydic tricyclic sesquiterpenoid acid. It is one of the primary

terpenic acids obtained from the hydrolysis of lac resin, a natural resin secreted by the insect

Kerria lacca.[1][2] The structure of Jalaric acid is based on a cedrene skeleton.[1]

Two systematic IUPAC names are used for Jalaric acid, reflecting different ring system

nomenclature:

(1S,2S,5S,6S,7R,10S)-2-formyl-10-hydroxy-6-(hydroxymethyl)-6-

methyltricyclo[5.3.1.01,5]undec-8-ene-8-carboxylic acid[3][4]

(3S,3aS,4S,7R,8S,8aS)-3-formyl-4-hydroxy-8-(hydroxymethyl)-8-methyl-2,3,4,7,8,8a-

hexahydro-1H-3a,7-methanoazulene-6-carboxylic acid[5][6]

The molecule incorporates several key functional groups: a carboxylic acid, an aldehyde, a

primary hydroxyl group, and a secondary hydroxyl group, which contribute to its chemical

reactivity and potential for derivatization.
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2D Structure of Jalaric Acid
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Caption: 2D Chemical Structure of Jalaric Acid.

Stereochemistry
Jalaric acid is a chiral molecule with a defined absolute configuration at its six stereocenters.

[1][7] The specific spatial arrangement of substituents is critical for its biological activity and

chemical properties. The absolute stereochemistry, as defined by the Cahn-Ingold-Prelog

priority rules, is explicitly stated in its IUPAC name.

Based on the systematic name (1S,2S,5S,6S,7R,10S)-2-formyl-10-hydroxy-6-

(hydroxymethyl)-6-methyltricyclo[5.3.1.01,5]undec-8-ene-8-carboxylic acid, the configurations

of the six chiral centers are:

C1: S

C2: S

C5: S

C6: S

C7: R

C10: S

This precise three-dimensional structure has been confirmed through chemical correlation and

spectroscopic studies.[1]

Physicochemical and Spectroscopic Data
Quantitative data for Jalaric acid is summarized below. While specific experimental values for

properties like melting point and optical rotation are not widely reported in the literature, key
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identifiers and calculated properties are well-documented.

Property Value Source(s)

Molecular Formula C₁₅H₂₀O₅ [3][8][9]

Molecular Weight 280.32 g/mol [3][7][9]

Exact Mass 280.13107373 Da [3]

CAS Numbers 17342-12-0, 24205-55-8 [3][4][5]

Appearance Solid powder [6]

Solubility Soluble in DMSO [6]

Optical Activity Unspecified [1]

Experimental Protocols
Isolation from Lac Resin
Jalaric acid is not found free in nature but exists as part of the complex polyester structure of

lac resin (shellac).[10] It is liberated through alkaline hydrolysis (saponification). It is crucial to

use mild and brief hydrolysis conditions, as prolonged exposure to strong alkali induces a

Cannizzaro-type reaction, converting the aldehydic acid into other derivatives.[10][11]

Protocol for Mild Alkaline Hydrolysis:

Preparation: Grind seedlac or shellac into a fine powder to increase surface area.

Saponification: Suspend the powdered lac resin in a 1 M aqueous sodium hydroxide (NaOH)

solution at room temperature. A ratio of 100 g of resin to 500 mL of NaOH solution is typically

used.

Reaction: Stir the mixture vigorously for a short period (e.g., 2-4 hours) at a controlled

temperature (e.g., 25-30°C) to effect hydrolysis without significant side reactions. Monitor the

dissolution of the resin.
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Filtration: After the reaction period, filter the mixture to remove insoluble materials, such as

lac wax and other impurities.

Acidification: Cool the resulting filtrate in an ice bath and slowly acidify it with dilute mineral

acid (e.g., 1 M hydrochloric acid) to a pH of approximately 2-3. This step protonates the

carboxylate salts of the liberated acids, causing them to precipitate.

Extraction: The aqueous solution containing the precipitated acids is then extracted with an

appropriate organic solvent, such as ethyl acetate. The terpenic acids, including Jalaric
acid, will partition into the organic phase.

Purification: The organic extract is washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure. The resulting crude acid mixture can be

further purified using techniques like column chromatography on silica gel to isolate pure

Jalaric acid.
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Caption: Experimental workflow for the isolation of Jalaric acid.

Structural Elucidation Methods
The structure of Jalaric acid is typically confirmed using modern spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the carbon-hydrogen framework of the molecule.[5] The chemical shifts,

coupling constants, and integrations of the various signals confirm the presence of the key

functional groups (aldehyde, carboxylic acid, hydroxyls) and establish the connectivity and

relative stereochemistry of the tricyclic system.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with

electrospray ionization (ESI), is used to determine the exact mass and elemental formula of

the molecule.[7] Tandem mass spectrometry (MS/MS) provides structural information

through controlled fragmentation.[7] The fragmentation pattern of Jalaric acid is

characterized by neutral losses of water (H₂O) and carbon dioxide (CO₂) from the molecular

ion, which is consistent with the presence of hydroxyl and carboxylic acid groups.[7]

Chemical Relationships and Derivatives
Jalaric acid is considered a primary terpenic acid in lac resin.[10] Under prolonged or harsh

alkaline hydrolysis conditions, it undergoes a disproportionation reaction (a Cannizzaro-type

reaction) where one molecule is oxidized and another is reduced.[11] This reaction yields

Shellolic acid (a dicarboxylic acid) and Laksholic acid (a diol), respectively.[11]
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Caption: Chemical transformation of Jalaric acid under harsh alkali.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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